Cas no 1152876-20-4 (2,1,3-Benzothiadiazole-4-sulfonyl Azide)

• Product Name: 2,1,3-Benzothiadiazole-4-sulfonyl Azide
• CAS No: 1152876-20-4
• MF: C₆H₃N₅O₂S₂
• MW: 241.250316858292
• MDL: MFCD11632126
• CID: 5055455
• PubChem ID: 43286711
• Update Time: 2025-06-11

2,1,3-Benzothiadiazole-4-sulfonyl Azide Chemical and Physical Properties

Names and Identifiers

• 2$l^{4},1,3-benzothiadiazole-4-sulfonyl azide
• N-diazo-2,1,3-benzothiadiazole-4-sulfonamide
• NE53682
• 2??,1,3-benzothiadiazole-4-sulfonyl azide
• 2,1,3-Benzothiadiazole-4-sulfonyl Azide

• MDL： MFCD11632126
• Inchi： 1S/C6H3N5O2S2/c7-10-11-15(12,13)5-3-1-2-4-6(5)9-14-8-4/h1-3H
• InChI Key： KNQNADSWXHJJRT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N=[N+]=[N-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 385
• XLogP3: 2.3
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 2,1,3-Benzothiadiazole-4-sulfonyl Azide

Comprehensive Overview of 2,1,3-Benzothiadiazole-4-sulfonyl Azide (CAS No. 1152876-20-4)

2,1,3-Benzothiadiazole-4-sulfonyl Azide (CAS No. 1152876-20-4) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the benzothiadiazole family, which is known for its electron-deficient structure and wide-ranging utility in materials science, pharmaceuticals, and agrochemicals. The sulfonyl azide functional group further enhances its reactivity, making it a valuable intermediate in click chemistry and photochemical reactions.

In the realm of organic synthesis, 2,1,3-Benzothiadiazole-4-sulfonyl Azide is often employed as a precursor for the introduction of benzothiadiazole moieties into more complex molecules. Researchers have explored its use in the development of fluorescent probes, organic semiconductors, and photovoltaic materials. Its ability to participate in cycloaddition reactions under mild conditions has made it a favorite among chemists working on bioconjugation and polymer modification.

One of the most intriguing aspects of 2,1,3-Benzothiadiazole-4-sulfonyl Azide is its potential in drug discovery. The benzothiadiazole core is a common scaffold in medicinal chemistry, often associated with antimicrobial, antiviral, and anticancer activities. By incorporating the sulfonyl azide group, researchers can create novel derivatives with enhanced bioavailability and target specificity. This has led to a surge in studies focusing on its role in proteomics and chemical biology.

The compound's relevance extends to the field of advanced materials. With the growing demand for sustainable energy solutions, 2,1,3-Benzothiadiazole-4-sulfonyl Azide has been investigated for its potential in organic light-emitting diodes (OLEDs) and perovskite solar cells. Its electron-accepting properties and thermal stability make it an attractive candidate for optoelectronic devices. Recent studies have also highlighted its utility in self-assembled monolayers (SAMs) for surface modification.

From an environmental perspective, the compound's stability and low toxicity profile have made it a subject of interest in green chemistry initiatives. Researchers are exploring its use in catalysis and waste reduction strategies, aligning with global efforts to minimize the ecological footprint of chemical processes. Its compatibility with water-based reactions further underscores its potential for sustainable synthesis.

In summary, 2,1,3-Benzothiadiazole-4-sulfonyl Azide (CAS No. 1152876-20-4) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique combination of benzothiadiazole and sulfonyl azide functionalities positions it as a key player in the development of next-generation technologies. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow exponentially.